Cas no 943325-01-7 (tert-butyl N-{2-amino-2-3-(trifluoromethyl)phenylethyl}carbamate)
tert-butyl N-{2-amino-2-3-(trifluoromethyl)phenylethyl}carbamate Chemical and Physical Properties
Names and Identifiers
-
- [2-AMINO-2-(3-TRIFLUOROMETHYL-PHENYL)-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
- tert-butyl N-[2-amino-2-[3-(trifluoromethyl)phenyl]ethyl]carbamate
- tert-butyl N-{2-amino-2-3-(trifluoromethyl)phenylethyl}carbamate
-
- Inchi: 1S/C14H19F3N2O2/c1-13(2,3)21-12(20)19-8-11(18)9-5-4-6-10(7-9)14(15,16)17/h4-7,11H,8,18H2,1-3H3,(H,19,20)
- InChI Key: HFQGSIUTGMULRH-UHFFFAOYSA-N
- SMILES: N(CC(C1=CC=CC(C(F)(F)F)=C1)N)C(=O)OC(C)(C)C
tert-butyl N-{2-amino-2-3-(trifluoromethyl)phenylethyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1881776-1g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 1g |
$699.0 | 2023-09-18 | ||
| Enamine | EN300-1881776-5g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 5g |
$2028.0 | 2023-09-18 | ||
| Enamine | EN300-1881776-10g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 10g |
$3007.0 | 2023-09-18 | ||
| Enamine | EN300-1881776-0.05g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 0.05g |
$587.0 | 2023-09-18 | ||
| Enamine | EN300-1881776-0.1g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 0.1g |
$615.0 | 2023-09-18 | ||
| Enamine | EN300-1881776-0.25g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 0.25g |
$642.0 | 2023-09-18 | ||
| Enamine | EN300-1881776-0.5g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 0.5g |
$671.0 | 2023-09-18 | ||
| Enamine | EN300-1881776-1.0g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1881776-2.5g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 2.5g |
$1370.0 | 2023-09-18 | ||
| Enamine | EN300-1881776-5.0g |
tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate |
943325-01-7 | 5g |
$3105.0 | 2023-06-02 |
tert-butyl N-{2-amino-2-3-(trifluoromethyl)phenylethyl}carbamate Related Literature
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on tert-butyl N-{2-amino-2-3-(trifluoromethyl)phenylethyl}carbamate
Recent Advances in the Study of tert-Butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate (CAS: 943325-01-7)
The compound tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate (CAS: 943325-01-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its trifluoromethylphenyl group and carbamate-protected amine functionality, serves as a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have focused on its utility in drug discovery, particularly in the development of small molecule inhibitors targeting protein-protein interactions and enzymatic pathways.
One of the most notable applications of tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate is its role in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use as a precursor in the development of selective inhibitors for the PI3K/AKT/mTOR pathway, which is implicated in numerous cancers. The trifluoromethyl group was found to enhance the binding affinity of the resulting inhibitors to the target kinases, while the carbamate protection allowed for controlled deprotection during synthesis, improving yield and purity.
In addition to its applications in oncology, this compound has also been explored in the context of neurodegenerative diseases. Research published in ACS Chemical Neuroscience highlighted its potential as a building block for the synthesis of modulators of the N-methyl-D-aspartate (NMDA) receptor. The presence of the trifluoromethyl group was shown to confer metabolic stability, addressing a common challenge in the development of central nervous system (CNS)-targeted therapeutics.
From a synthetic chemistry perspective, tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate has been the subject of methodological advancements. A recent paper in Organic Letters detailed a novel catalytic asymmetric synthesis route for this compound, achieving high enantiomeric excess (ee) and yield. This development is particularly significant for the production of chiral drugs, where enantiopurity is critical for efficacy and safety.
Looking ahead, the versatility of tert-butyl N-{2-amino-2-[3-(trifluoromethyl)phenyl]ethyl}carbamate suggests its continued relevance in medicinal chemistry. Ongoing research is exploring its use in the development of antiviral agents, with preliminary results indicating potential against RNA viruses. Furthermore, its physicochemical properties make it a promising candidate for prodrug design, offering solutions to challenges related to drug solubility and bioavailability.
943325-01-7 (tert-butyl N-{2-amino-2-3-(trifluoromethyl)phenylethyl}carbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)